3,7-DIAZAADAMANTAN-9-ONE, 1,5-BIS(m-TOLYL)-

• CAS No.: 51808-79-8
• Molecular Formula: C22H24N2O
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 5,7-bis(3-methylphenyl)-1,3-diazatricyclo[3.3.1.13,7]decan-6-one
• InChI: InChI=1S/C22H24N2O/c1-16-5-3-7-18(9-16)21-11-23-13-22(20(21)25,14-24(12-21)15-23)19-8-4-6-17(2)10-19/h3-10H,11-15H2,1-2H3
• InChI Key: WGPQCVBRJDWFHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C23CN4CC(C2=O)(CN(C3)C4)C5=CC=CC(=C5)C

Description

3,7-Diazaadamantan-9-one derivatives are bicyclic compounds featuring a rigid adamantane-like scaffold with nitrogen substitutions at positions 3 and 5. The specific derivative 1,5-BIS(m-TOLYL)- incorporates two meta-tolyl (m-tolyl) substituents at the 1 and 5 positions of the diazaadamantanone core.

The compound’s molecular formula is C₂₅H₂₄N₂O, with a molecular weight of 368.48 g/mol (calculated based on analogous structures in ).

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure and Substituent Effects

The diazaadamantanone scaffold is shared among analogs, but substituent variations significantly alter properties:

Compound	Substituents	Molecular Weight (g/mol)	Key Functional Groups
1,5-BIS(m-TOLYL)-3,7-DIAZAADAMANTAN-9-ONE	1,5-(m-tolyl)	368.48 (estimated)	Adamantane core, ketone, aryl
1,5-Diphenyl-3,7-diazaadamantan-9-one	1,5-Phenyl	234.09	Adamantane core, ketone, phenyl
Urea, 1,1'-p-phenylenebis[3-(2-hydroxyethyl)-3-nitroso]	Nitroso-urea	234.08	Urea backbone, nitroso, hydroxyl

Key Observations :

• The m-tolyl substituents in the target compound introduce methyl groups at the meta positions of the aryl rings, increasing hydrophobicity and steric hindrance compared to the phenyl analog . This may enhance membrane permeability in biological systems but reduce solubility in polar solvents.
• The 1,5-diphenyl analog (CAS 19066-35-4) has a lower molecular weight (234.09 vs. 368.48) due to the absence of methyl groups, suggesting simpler synthetic routes and higher crystallinity .

Ionization Energy and Electronic Properties

For 1,5-diphenyl-3,7-diazaadamantan-9-one , vertical ionization energy (IE) is reported as 7.87 ± 0.03 eV via photoelectron spectroscopy . This value reflects electron-donating/withdrawing effects of substituents on the nitrogen-rich core. The m-tolyl variant likely exhibits a slightly reduced IE due to the electron-donating methyl groups, though experimental data is absent.

Critical Analysis of Data Limitations

• Comparisons rely on extrapolation from phenyl analogs.
• Structural Diversity: Compounds like nitroso-urea derivatives () share similar molecular weights but lack the diazaadamantanone core, limiting direct comparisons .

Q & A

Q. Q1. What are the recommended synthetic pathways for 3,7-diazaadamatan-9-one derivatives, and how do reaction conditions influence yield and purity?

Methodological Answer: Synthesis typically involves multi-step heterocyclic condensation reactions. For adamantane-based scaffolds, cycloaddition or nucleophilic substitution strategies are common. For example, refluxing precursors (e.g., substituted amines or carbonyl compounds) in polar aprotic solvents (e.g., dioxane) with a base (e.g., triethylamine, TEA) can promote ring closure . Optimize stoichiometry and temperature (e.g., 80–100°C) to minimize byproducts. Purity is enhanced via recrystallization from DMF/EtOH mixtures . Monitor intermediates via TLC and characterize final products using $^1$H/$^13$C NMR and high-resolution mass spectrometry (HRMS).

Q. Q2. How should researchers characterize the structural and electronic properties of 1,5-bis(m-tolyl) substituents in this compound?

Methodological Answer: Use X-ray crystallography to resolve the adamantane core’s geometry and substituent orientation. For electronic effects, employ UV-Vis spectroscopy to assess π-π* transitions influenced by the m-tolyl groups. Computational methods (DFT, Gaussian) can model steric and electronic interactions, such as torsion angles between aromatic rings and the diazaadamantane backbone . Compare experimental and calculated dipole moments to validate electronic distribution models.

Q. Q3. What safety protocols are critical when handling diazaadamantane derivatives in lab settings?

Methodological Answer: Follow OSHA HCS guidelines: Use fume hoods for synthesis steps involving volatile reagents. In case of skin/eye contact, rinse immediately with water for ≥15 minutes and seek medical evaluation . For inhalation risks, ensure proper ventilation and use respirators if handling fine powders. Maintain a spill kit with inert adsorbents (e.g., silica gel) and document first-aid procedures in compliance with GHS standards .

Advanced Research Questions

Q. Q4. How can researchers resolve contradictory data in the compound’s thermal stability reported across studies?

Methodological Answer: Contradictions may arise from differing analytical methods. Standardize thermal gravimetric analysis (TGA) and differential scanning calorimetry (DSC) protocols: Use a heating rate of 10°C/min under inert gas (N$_2$) to assess decomposition points. Compare results with dynamic vapor sorption (DVS) data to rule out moisture interference. Replicate synthesis under controlled conditions (e.g., anhydrous solvents, inert atmosphere) to isolate stability variables .

Q. Q5. What strategies optimize the compound’s supramolecular interactions for applications in catalysis or molecular recognition?

Methodological Answer: Functionalize the adamantane core with electron-donating/withdrawing groups to modulate host-guest binding. For catalysis, anchor metal complexes (e.g., Pd, Ru) to the nitrogen atoms and evaluate turnover frequency (TOF) in cross-coupling reactions. Use isothermal titration calorimetry (ITC) or $^1$H NMR titrations to quantify binding constants (K$_\text{a}$) with guest molecules (e.g., cyclodextrins) .

Q. Q6. How do steric effects from m-tolyl groups impact the compound’s reactivity in photochemical studies?

Methodological Answer: Design laser flash photolysis experiments to measure excited-state lifetimes. Compare with unsubstituted diazaadamantane analogs to isolate steric effects. Use femtosecond transient absorption spectroscopy to track energy transfer pathways. Correlate results with computational models (TD-DFT) to map steric hindrance on reaction coordinates .

Data Analysis and Experimental Design

Q. Q7. What statistical methods validate reproducibility in synthetic yields across batches?

Methodological Answer: Apply ANOVA to compare yields from ≥3 independent syntheses. Use Design of Experiments (DoE) software (e.g., JMP) to identify critical factors (e.g., temperature, solvent purity). Report confidence intervals (95% CI) and RSD values. Cross-validate with interlab studies to confirm method robustness .

Q. Q8. How to troubleshoot inconsistent spectroscopic data (e.g., NMR splitting patterns) for this compound?

Methodological Answer: Inconsistent splitting may arise from dynamic processes (e.g., ring puckering). Acquire variable-temperature NMR (VT-NMR) from -50°C to 80°C to freeze out conformational changes. Use $^1$H-$^1$H COSY and NOESY to assign coupling constants. Confirm assignments via $^13$C-DEPT and HSQC experiments .